Cas no 2171891-31-7 (1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2171891-31-7
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 6603377
• PubChem ID: 165602396
• Update Time: 2025-08-04

1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbaldehyde
• 2171891-31-7
• EN300-1594904

• Inchi： 1S/C13H19N3O/c17-9-12-13(8-11-4-5-11)16(15-14-12)7-6-10-2-1-3-10/h9-11H,1-8H2
• InChI Key： OLYDIRLINGNOMT-UHFFFAOYSA-N
• SMILES： O=CC1=C(CC2CC2)N(CCC2CCC2)N=N1

Computed Properties

• Exact Mass: 233.152812238g/mol
• Monoisotopic Mass: 233.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 47.8Ų

Additional information on 1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbaldehyde

Professional Introduction to Compound with CAS No. 2171891-31-7 and Product Name: 1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbaldehyde

The compound identified by the CAS number 2171891-31-7 and the product name 1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbaldehyde represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic aldehyde exhibits unique structural and functional properties that make it a promising candidate for various biochemical applications. The molecular framework of this compound integrates cyclobutyl and cyclopropyl substituents, which are known for their ability to modulate electronic and steric interactions, thereby influencing its reactivity and biological activity.

Recent research in medicinal chemistry has highlighted the importance of triazole derivatives in drug development. The 1H-1,2,3-triazole core is a versatile scaffold that has been extensively studied for its potential in inhibiting enzymes and binding to biological targets. The presence of a formyl group at the 4-position (4-carbaldehyde) enhances the compound's reactivity, making it suitable for further derivatization and functionalization. This feature is particularly valuable in synthetic chemistry, where such aldehydes serve as key intermediates in the preparation of more complex molecules.

The 2-cyclobutylethyl and 5-(cyclopropylmethyl) substituents contribute to the compound's overall steric profile, which can be critical in determining its binding affinity to biological targets. Cyclobutyl groups are known to introduce rigidity into molecular structures, while cyclopropyl groups can enhance lipophilicity. These structural elements may play a crucial role in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. The interplay between these substituents and the triazole core provides a rich ground for exploring novel pharmacological effects.

In the context of contemporary pharmaceutical research, this compound has garnered attention due to its potential applications in addressing various therapeutic challenges. For instance, studies have suggested that triazole derivatives can exhibit antimicrobial and anti-inflammatory properties. The aldehyde functionality further extends its utility by allowing for conjugation with other bioactive molecules or probes. This versatility makes it an attractive candidate for use in drug discovery programs aimed at developing small-molecule inhibitors or chelators.

Advances in computational chemistry have enabled more precise predictions of the compound's behavior both in vitro and in vivo. Molecular modeling techniques can simulate interactions with biological targets, providing insights into potential mechanisms of action. Such simulations are complemented by experimental validations, which often involve spectroscopic methods like NMR spectroscopy and mass spectrometry to confirm structural integrity and purity. The synthesis of this compound would typically involve multi-step organic reactions, including condensation reactions to form the triazole ring and functional group transformations to introduce the aldehyde moiety.

The cyclopropylmethyl group is particularly noteworthy as it introduces a strained ring system that can influence electronic distribution across the molecule. Strained rings are often found in bioactive compounds due to their ability to enhance binding affinity through conformational constraints. Additionally, the cyclopropyl group can participate in non-covalent interactions with biological targets, such as hydrophobic or π-stacking interactions. These features make this compound a valuable tool for exploring structure-activity relationships (SAR) in drug design.

From a synthetic perspective, the preparation of 1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbaldehyde involves strategic bond-forming steps that require careful optimization. The introduction of the triazole ring typically proceeds via cycloaddition reactions between azides and alkynes, while the formyl group can be generated through oxidation or formylation reactions. The presence of bulky substituents necessitates conditions that minimize side reactions while ensuring high yield and purity.

The pharmacological evaluation of this compound would likely begin with in vitro assays designed to assess its interaction with relevant biological targets. For example, enzyme inhibition assays could determine whether it modulates the activity of enzymes involved in metabolic pathways or signal transduction cascades. Additionally, cell-based assays might explore its effects on cellular processes such as proliferation or apoptosis. These initial studies would provide preliminary evidence of its therapeutic potential before moving on to preclinical animal models.

The integration of modern analytical techniques has further enhanced our ability to study this compound comprehensively. High-resolution mass spectrometry (HRMS) allows for precise molecular weight determination and structural elucidation, while X-ray crystallography can provide detailed insights into its three-dimensional structure if crystalline forms are available. Such structural data is invaluable for understanding how the compound interacts with biological targets at an atomic level.

In conclusion, 1-(2-cyclobutylethyl)-5-(cyclopropylmethyl)-1H-1,2,3-triazole-4-carbaldehyde represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features—combining a triazole core with cyclobutyl and cyclopropyl substituents—make it a versatile scaffold for further exploration. The presence of an aldehyde group adds another layer of functionality that could be exploited in drug design strategies. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely to remain a subject of considerable interest among chemists and biologists alike.